Cas no 249639-95-0 (Ethanone,1-[4-(1H-imidazol-2-yl)phenyl]-)

• Product Name: Ethanone,1-[4-(1H-imidazol-2-yl)phenyl]-
• CAS No: 249639-95-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 246217
• PubChem ID: 17901757
• Update Time: 2025-04-19

Ethanone,1-[4-(1H-imidazol-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-(1H-imidazol-2-yl)phenyl]-
• 1-[4-(1H-imidazol-2-yl)phenyl]ethanone
• 4'-imidazolylacetophenone
• AKOS006291251
• Ethanone, 1-[4-(1H-imidazol-2-yl)phenyl]-
• 249639-95-0
• 1-[4-(1H-IMIDAZOL-2-YL)-PHENYL]-ETHANONE
• 1-[4-(2-imidazolyl)phenyl]ethan-1-one
• 1-[4-(1H-Imidazol-2-yl)phenyl]ethan-1-one
• DTXSID10591535
• SMBRAWKXAIEJEJ-UHFFFAOYSA-N
• SCHEMBL5941063

• Inchi： 1S/C11H10N2O/c1-8(14)9-2-4-10(5-3-9)11-12-6-7-13-11/h2-7H,1H3,(H,12,13)
• InChI Key： SMBRAWKXAIEJEJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)C1=NC=CN1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.75000
• LogP: 2.27930